BENGHE Foundational & Exploratory

Check Availability & Pricing

3-(Chloromethyl)-2-methylpyridine
hydrochloride properties

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3-(Chloromethyl)-2-methylpyridine

Cat. No.: B116377

An In-depth Technical Guide to 3-(Chloromethyl)-2-methylpyridine hydrochloride

Executive Summary

3-(Chloromethyl)-2-methylpyridine hydrochloride is a critical heterocyclic building block in
modern organic synthesis, particularly within the pharmaceutical and agrochemical industries.
Its strategic importance stems from the pyridine scaffold, a common maotif in biologically active
molecules, combined with a reactive chloromethyl group that serves as a versatile handle for
molecular elaboration. This guide provides a comprehensive technical overview for
researchers, chemists, and drug development professionals. We will delve into its core
physicochemical properties, explore the causal logic behind its synthesis, detail its applications
as a key intermediate with a focus on its reactivity, and outline rigorous safety and handling
protocols. This document is designed to be a field-proven resource, grounding theoretical
knowledge in practical, application-focused insights.

Compound Identification and Physicochemical
Properties

Precise identification and understanding the physical characteristics of a reagent are
foundational to its effective use in research and development. 3-(Chloromethyl)-2-
methylpyridine hydrochloride is a solid, typically appearing as a white to yellow or tan
powder[1]. Its hydrochloride form enhances stability and simplifies handling compared to the
free base.
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Key identifying and physical properties are summarized below for quick reference.

Property Value Source(s)
3-(chloromethyl)-2-

IUPAC Name o . [2]
methylpyridine;hydrochloride
2-Methyl-3-picolyl chloride

Synonyms _ [3]
hydrochloride

CAS Number 4370-22-3 [4]

Molecular Formula C7HoCI2N [4]

Molecular Weight 178.06 g/mol [4]

Physical Form

Solid, powder/crystal

[5]

Melting Point 159 °C [5]

Solubility Soluble in water [1]
Stable under recommended

Stability storage conditions, but can be [51[6]

hygroscopic and air-sensitive.

Synthesis and Manufacturing Insights: A
Mechanistic Approach

The industrial synthesis of chloromethylpyridine derivatives is a multi-step process that requires

careful control of reaction conditions to achieve high purity and yield. A common and logical

pathway starts from a readily available precursor, such as a pyridyl carbinol (pyridinemethanol),

and converts the hydroxyl group into the desired chloromethyl functionality. This transformation

is pivotal as it activates the benzylic-like position for subsequent reactions.

A highly effective method for this conversion involves the use of thionyl chloride (SOCI2) in an

inert organic solvent like toluene.[7]

Rationale for Reagent Selection:

© 2025 BenchChem. All rights reserved. 2/10

Tech Support


https://pubchemlite.lcsb.uni.lu/e/compound/12243711
https://www.sigmaaldrich.com/TW/zh/search/3-chloromethyl-2-methylpyridine-hydrochloride?focus=products&page=1&perpage=30&sort=relevance&term=3-chloromethyl-2-methylpyridine%20hydrochloride&type=product
https://www.chemicalbook.com/msds/2-chloromethyl-3-methyl-pyridine-hydrochloride.htm
https://www.chemicalbook.com/msds/2-chloromethyl-3-methyl-pyridine-hydrochloride.htm
https://www.chemicalbook.com/msds/2-chloromethyl-3-methyl-pyridine-hydrochloride.htm
https://static.cymitquimica.com/products/54/pdf/sds-OR480862.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR480862.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Chloromethyl_pyridine-hydrochloride
https://static.cymitquimica.com/products/54/pdf/sds-OR480862.pdf
https://www.fishersci.com/store/msds?partNumber=AAA10226&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://patents.google.com/patent/US5942625A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Thionyl Chloride (SOCI2): This reagent is preferred for converting alcohols to alkyl chlorides
for several key reasons. The reaction byproducts, sulfur dioxide (SOz) and hydrogen chloride
(HCI) gas, are volatile and can be easily removed from the reaction mixture, driving the
equilibrium towards the product and simplifying purification.

 Inert Solvent (e.g., Toluene): An inert solvent is crucial to prevent unwanted side reactions.
Toluene is a good choice due to its appropriate boiling point and inability to react with thionyl
chloride.

Protocol: Synthesis from 2-methyl-3-pyridinemethanol

This protocol describes the conversion of the corresponding pyridyl carbinol to 3-
(Chloromethyl)-2-methylpyridine hydrochloride.

» Reaction Setup: In a reaction vessel equipped with a stirrer, thermometer, and dropping
funnel, a solution of thionyl chloride (a slight excess, ~1.1-1.2 equivalents) in an inert organic
solvent (e.g., toluene) is prepared.[7]

» Controlled Addition: The reaction is often exothermic. Therefore, a solution of the
corresponding pyridyl carbinol in the same solvent is added gradually to the thionyl chloride
solution while maintaining a controlled temperature, typically not exceeding 35°C.[7] Sub-
surface addition is sometimes employed to minimize the formation of impurities.[7]

e Reaction Monitoring: The progress of the reaction can be monitored using techniques like
Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC)
until the starting material is consumed.

e Product Isolation: Upon completion, the product often precipitates from the reaction mixture.
Applying a vacuum or purging with nitrogen can aid this precipitation.[7] The solid product is
then collected by filtration.

 Purification: The collected solid is washed with a small amount of cold solvent (e.g., acetone
or the reaction solvent) to remove residual impurities and then dried under vacuum to yield
the final, high-purity 3-(Chloromethyl)-2-methylpyridine hydrochloride.[8]
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Synthetic Workflow

Thionyl Chloride (SOCIz2)
in Toluene

2-Methyl-3-pyridinemethanol

Controlled Addition
(T <35°C)

Precipitation &
Filtration

i

3-(Chloromethyl)-2-methylpyridine
Hydrochloride

Click to download full resolution via product page

Caption: High-level workflow for the synthesis of the target compound.

Chemical Reactivity and Applications in Drug
Development

The utility of 3-(Chloromethyl)-2-methylpyridine hydrochloride lies in its designed reactivity.
The chloromethyl group is an excellent electrophile, making it highly susceptible to attack by a
wide range of nucleophiles. This reaction, typically proceeding via an Sn2 mechanism, allows
for the facile introduction of diverse functional groups containing oxygen, nitrogen, or sulfur.[9]

This versatility makes it an indispensable intermediate in the synthesis of numerous active
pharmaceutical ingredients (APIs). A base, such as potassium carbonate or triethylamine, is
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typically required in these reactions to neutralize the hydrochloride salt and deprotonate the

incoming nucleophile, thereby increasing its reactivity.[9]

General Nucleophilic Substitution

Base
(e.g., K2CO3)

Nucleophile (Nu-H) >

(e.9., R-OH, R-SH, RaNH) Sn2 Reaction

Substituted Product

3-(Chloromethyl)-2-methylpyridine
Hydrochloride

Click to download full resolution via product page

Caption: General Sn2 reaction pathway utilizing the title compound.

Key Applications:

e Proton Pump Inhibitors (PPIs): Pyridine derivatives are core structures in many anti-ulcer
drugs.[10] This compound is a precursor for synthesizing drugs structurally related to

Lansoprazole, where the pyridine moiety is coupled with a benzimidazole thiol.[11][12][13]
[14][15] The reaction involves the displacement of the chloride by the sulfur nucleophile of 2-

mercaptobenzimidazole.[11]

e Antihistamines: It serves as a key building block in the production of Rupatadine, a second-

generation antihistamine used to treat allergies.[16]

e Agrochemicals: The compound is also used in the formulation of advanced pesticides and

herbicides, contributing to improved crop protection.[17]
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o General Organic Synthesis: Beyond specific APIs, it is a versatile reagent for creating
libraries of novel pyridine-containing compounds for screening in drug discovery programs.
[91[18]

Analytical Characterization

Confirming the identity, purity, and structure of 3-(Chloromethyl)-2-methylpyridine
hydrochloride is essential for its use in regulated applications like pharmaceutical synthesis. A
combination of spectroscopic and chromatographic methods is employed.

» Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and *3C): This is the most powerful
tool for structural elucidation. The *H NMR spectrum is expected to show distinct signals for
the aromatic protons on the pyridine ring, a singlet for the C2-methyl group, and a
characteristic singlet for the chloromethyl (-CH2CI) protons. 3C NMR will confirm the number
of unique carbon atoms in the molecule.[9]

« Infrared (IR) Spectroscopy: IR spectroscopy is used to identify key functional groups.
Characteristic peaks would correspond to C-H bonds (aromatic and aliphatic), C=N and C=C
stretching vibrations of the pyridine ring, and the C-CI bond.[9][19]

e Mass Spectrometry (MS): MS is used to confirm the molecular weight of the compound. The
fragmentation pattern can also provide additional structural information.[9][20]

» High-Performance Liquid Chromatography (HPLC): HPLC is the primary method for
determining the purity of the compound, separating it from any starting materials,
byproducts, or degradation products.[9]

Safety, Handling, and Storage Protocols

As a Senior Application Scientist, | cannot overstate the importance of rigorous safety
protocols. 3-(Chloromethyl)-2-methylpyridine hydrochloride is a hazardous substance and
must be handled with appropriate care.[21][22]

Hazard Identification:

e Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[22]

» Skin and Eye Damage: Causes skin irritation and serious eye irritation.[5][22]
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Respiratory Irritation: May cause respiratory irritation.[5][22]

Other Hazards: Suspected of causing cancer.[21] It is hygroscopic and may react with
moisture.[21][23]

Personal Protective Equipment (PPE):

Hand Protection: Wear appropriate chemical-resistant gloves.[5][21]

Eye/Face Protection: Use chemical safety goggles or a face shield.[5][21]

Skin and Body Protection: Wear a lab coat and other protective clothing to prevent skin
exposure.[21]

Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume
hood.[6] If dust is generated, a particulate respirator may be necessary.[22]

Handling and Storage:

Handling: Avoid all personal contact, including inhalation of dust.[21] Do not eat, drink, or
smoke in the handling area.[21] Keep containers securely sealed when not in use.[21]

Storage: Store in a cool, dry, and well-ventilated place.[6][23] Keep containers tightly closed
to prevent contact with moisture.[6][23] Store locked up and away from incompatible
materials such as strong oxidizing agents and strong bases.[1][6] Storing under an inert
atmosphere (e.g., argon or nitrogen) is often recommended.[6][23]

Emergency Procedures:

Spills: In case of a spill, clean up immediately using dry procedures to avoid generating dust.
[21] Wear full PPE. Collect the spilled material into a clean, dry, labeled container for
disposal.[22]

First Aid (Eyes): Immediately flush the eyes with running water for at least 15 minutes,
holding the eyelids open.[21] Seek immediate medical attention.

First Aid (Skin): Remove contaminated clothing and flush the affected skin with plenty of
water.[21]
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 First Aid (Inhalation): Move the person to fresh air. If breathing is difficult, seek immediate
medical attention.[6]

 First Aid (Ingestion): Rinse mouth with water. Do not induce vomiting. Seek immediate
medical attention.[6][23]

Conclusion

3-(Chloromethyl)-2-methylpyridine hydrochloride is more than just a chemical reagent; it is
an enabling tool for innovation in medicinal and materials chemistry. Its value is defined by the
strategic placement of a reactive chloromethyl group on a biologically relevant pyridine scaffold.
A thorough understanding of its properties, synthesis, and reactivity allows researchers to
leverage this molecule to its full potential, constructing complex molecular architectures that
can lead to next-generation pharmaceuticals and advanced materials. Adherence to strict
safety protocols is paramount to ensuring its responsible and effective use in the laboratory and
beyond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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